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Compound of Interest

Compound Name: iNOS-IN-2

Cat. No.: B15140224

Get Quote

In the landscape of selective inducible nitric oxide synthase (iNOS) inhibitors, both iNOS-IN-2
and 1400W have emerged as significant molecules for researchers in inflammation,

neuroscience, and drug development. This guide provides an objective comparison of their

selectivity and performance, supported by available experimental data, to aid researchers in

selecting the appropriate tool for their studies.

Quantitative Comparison of Inhibitor Potency and
Selectivity
A direct comparison of iNOS-IN-2 and 1400W is challenging due to the different types of

available inhibitory data. 1400W has been extensively characterized against purified NOS

isoforms, providing a clear selectivity profile. In contrast, the publicly available data for iNOS-
IN-2 is currently limited to its effect on nitric oxide (NO) production in a cellular context.
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Inhibitor Target
Inhibition
Value

nNOS
Inhibition
(Ki)

eNOS
Inhibition
(Ki)

Selectivity
(iNOS vs.
eNOS)

iNOS-IN-2

iNOS (in

RAW 264.7

cells)

IC50 = 6.4

µM[1]
Not Reported Not Reported Not Reported

1400W Human iNOS
Kd ≤ 7 nM[2]

[3]
2 µM[3][4] 50 µM ~5000-fold

Note: IC50 (half-maximal inhibitory concentration) for iNOS-IN-2 reflects the inhibition of NO

production in a cell-based assay, which can be influenced by factors such as cell permeability

and off-target effects. Kd (dissociation constant) and Ki (inhibition constant) for 1400W are

derived from in vitro assays with purified enzymes, representing a direct measure of inhibitor-

enzyme interaction.

Mechanism of Action
iNOS-IN-2: iNOS-IN-2 is described as a potent down-regulator of iNOS protein expression and

an inhibitor of NO production. Its precise mechanism of direct enzymatic inhibition is not fully

detailed in the available literature.

1400W: 1400W is a slow, tight-binding inhibitor of human iNOS. Its inhibition is dependent on

the cofactor NADPH and is competitive with the substrate L-arginine. It is considered either an

irreversible or an extremely slowly reversible inhibitor.

Signaling Pathway of iNOS Inhibition
The overproduction of nitric oxide by iNOS is a hallmark of various inflammatory conditions.

Selective inhibitors like iNOS-IN-2 and 1400W aim to mitigate the pathological effects of

excessive NO by targeting the iNOS enzyme.
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Workflow for Comparing iNOS Inhibitors
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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